Cas no 1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid)
1261579-81-0 structure
Product Name:3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
CAS No:1261579-81-0
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD18318033
CID:2761261
PubChem ID:53223952
Update Time:2025-04-21
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
- AT37705
- A1-27266
- MFCD18318033
- 3-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
- AKOS015157607
- DTXSID00687971
- CS-0338154
- 1261579-81-0
-
- MDL： MFCD18318033
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)11-7-17-5-4-10(11)12(18)19/h1-7H,(H,18,19)
- InChI Key： MDDLBYKAJFSFBD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009586-250mg |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013009586-500mg |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013009586-1g |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 97% | 1g |
$1579.40 | 2023-09-03 | |
| Matrix Scientific | 216277-1g |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid, 95% |
1261579-81-0 | 95% | 1g |
$1073.00 | 2023-09-09 | |
| Matrix Scientific | 216277-2.500g |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid, 95% |
1261579-81-0 | 95% | 2.500g |
$1816.00 | 2023-09-09 | |
| abcr | AB324816-5 g |
3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1261579-81-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| TRC | T197030-125mg |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 125mg |
$ 565.00 | 2022-06-03 | ||
| TRC | T197030-250mg |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 250mg |
$ 940.00 | 2022-06-03 | ||
| abcr | AB324816-5g |
3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1261579-81-0 | 95% | 5g |
€1159.00 | 2025-02-27 | |
| A2B Chem LLC | AI17589-1g |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid |
1261579-81-0 | 95% | 1g |
$730.00 | 2024-04-20 |
3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid) Related Products
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